Cas no 1160573-67-0 (1-Bromo-3-chloro-2,5-difluorobenzene)

1-Bromo-3-chloro-2,5-difluorobenzene is a halogenated benzene derivative with a precise substitution pattern, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its distinct combination of bromo, chloro, and fluoro substituents enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while offering selective functionalization opportunities. The electron-withdrawing effects of the halogens contribute to its utility in electrophilic aromatic substitution and nucleophilic displacement reactions. This compound’s high purity and stability under standard conditions ensure consistent performance in complex synthetic pathways. Its structural features also make it relevant in agrochemical and material science research, where tailored halogenated aromatics are often required.

1-Bromo-3-chloro-2,5-difluorobenzene structure

1160573-67-0 structure

Product Name:1-Bromo-3-chloro-2,5-difluorobenzene

CAS No:1160573-67-0

MF:C₆H₂BrClF₂

MW:227.433887004852

MDL:MFCD11845991

CID:830422

PubChem ID:50997898

Update Time:2025-05-27

1-Bromo-3-chloro-2,5-difluorobenzene Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-3-chloro-2,5-difluorobenzene
- 2,5-DIFLUORO-3-CHLOROBROMOBENZENE
- 3-CHLORO-2,5-DIFLUOROBROMOBENZENE
- PubChem21936
- 9519AF
- CL8613
- LS10050
- BC004695
- Benzene, 1-bromo-3-chloro-2,5-difluoro-
- ST24037871
- DTXSID10679221
- 1160573-67-0
- MFCD11845991
- CS-0041897
- SCHEMBL18302718
- DB-311937
- SY239593
- DS-16831
- AKOS022182212
- MDL： MFCD11845991
- Inchi： 1S/C6H2BrClF2/c7-4-1-3(9)2-5(8)6(4)10/h1-2H
- InChI Key： ZXJZOLQKJFVXSE-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=C(C=1F)Cl)F

Computed Properties

Exact Mass: 225.89965g/mol
Monoisotopic Mass: 225.89965g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0
XLogP3: 3.4

1-Bromo-3-chloro-2,5-difluorobenzene Pricemore >>

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